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Compound of Interest

Compound Name: GSK-7975A

Cat. No.: B15615724

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the selectivity profile of GSK-7975A, a potent
inhibitor of Ca2+ release-activated Ca2+ (CRAC) channels, against a panel of other ion
channels. The information is supported by experimental data to assist researchers, scientists,
and drug development professionals in evaluating its potential for specific applications.

Executive Summary

GSK-7975A is a well-characterized inhibitor of store-operated Ca2+ entry (SOCE), primarily
targeting the Orail and Orai3 subunits of the CRAC channel. Experimental data demonstrates
that GSK-7975A exhibits potent inhibitory activity against these channels with a half-maximal
inhibitory concentration (IC50) in the low micromolar range. While generally selective, some off-
target activity has been observed, most notably against the L-type voltage-gated calcium
channel CaV1.2 and the transient receptor potential vanilloid 6 (TRPV6) channel. This guide
consolidates the available data on its selectivity and provides detailed experimental protocols
for independent verification.

Data Presentation: Selectivity Profile of GSK-7975A

The following table summarizes the inhibitory activity of GSK-7975A against various ion
channels, as determined by whole-cell patch-clamp electrophysiology.
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lon Channel Target Reported IC50 Cell Line Comments

Potent inhibition of
Orail (CRAC) ~ 4.1 puM[1] HEK293 store-operated

currents.

Similar potency to

Orai3 (CRAC) ~ 3.8 uM[1] HEK?293 S
Orail inhibition.
Moderate inhibitory
CaV1.2 (L-type) ~ 8 uM[2] HEK293
effect.
o Noted as a significant
TRPV6 Potent Inhibition[3] HEK293
off-target effect.
Screened against a
Other lon Channels > 10 uM[2] HEK?293 small panel, showing

selectivity.

Experimental Protocols

The evaluation of GSK-7975A's selectivity is predominantly conducted using whole-cell patch-
clamp electrophysiology on mammalian cell lines heterologously expressing the ion channel of
interest.

Whole-Cell Patch-Clamp Electrophysiology Protocol for
Orail/3 Current Measurement
1. Cell Culture and Transfection:

o Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle Medium
(DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

» Cells are transiently co-transfected with plasmids encoding the desired Orai channel (e.g.,
YFP-Orail or YFP-Orai3) and the stromal interaction molecule 1 (CFP-STIM1) to
reconstitute the CRAC channel machinery. Transfection is typically performed using a
suitable transfection reagent 24-48 hours prior to the experiment.

2. Electrophysiological Recording:
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Recordings are performed at room temperature (20-24 °C) using an patch-clamp amplifier
and data acquisition system.

Borosilicate glass pipettes with a resistance of 2-5 MQ are used for recording.

Internal (Pipette) Solution: Contains (in mM): 145 Cs-glutamate, 8 NaCl, 1 MgCI2, 10
HEPES, 10 BAPTA, adjusted to pH 7.2 with CsOH. This solution induces passive store
depletion.

External (Bath) Solution: Contains (in mM): 140 NacCl, 5 KCl, 1 CaCl2, 2 MgCI2, 10 HEPES,
10 glucose, adjusted to pH 7.4 with NaOH.

Whole-cell configuration is established, and cells are held at a holding potential of 0 mV.
. Data Acquisition and Analysis:

Store-operated currents are elicited by voltage ramps (e.g., -100 to +100 mV over 100 ms)
applied every 5 seconds. The inward current at a negative potential (e.g., -74 mV) is
measured to monitor CRAC channel activity.[1]

Once a stable baseline current is established, various concentrations of GSK-7975A are
perfused into the bath solution.

The inhibitory effect is measured as the percentage reduction in the peak inward current
compared to the baseline.

The IC50 value is determined by fitting the concentration-response data to a Hill equation.

Mandatory Visualization

The following diagrams illustrate the signaling pathway of store-operated calcium entry and the
experimental workflow for evaluating the selectivity of GSK-7975A.
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Caption: Store-Operated Calcium Entry (SOCE) Pathway and GSK-7975A Inhibition.
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Caption: Experimental Workflow for Evaluating GSK-7975A Selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The action of selective CRAC channel blockers is affected by the Orai pore geometry -
PMC [pmc.ncbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]

o 3. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets -
PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Evaluating the Selectivity Profile of GSK-7975A Against
a Panel of lon Channels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615724#evaluating-the-selectivity-profile-of-gsk-
7975a-against-a-panel-of-ion-channels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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